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Compound of Interest

Compound Name: p-Cresyl sulfate potassium

Cat. No.: B15607642 Get Quote

An In-depth Examination of a Key Uremic Toxin: Physicochemical Properties, Cellular Effects,

and Methodologies for Investigation

This technical guide provides a comprehensive overview of p-Cresyl sulfate potassium salt, a

prominent uremic toxin implicated in the pathophysiology of chronic kidney disease (CKD) and

its cardiovascular complications. This document is intended for researchers, scientists, and

drug development professionals, offering detailed information on the compound's properties, its

impact on cellular signaling, and standardized protocols for its study.

Core Physicochemical and Biological Data
p-Cresyl sulfate potassium is the potassium salt of the sulfate conjugate of p-cresol, a

phenolic compound produced by the gut microbiota through the fermentation of dietary amino

acids like tyrosine and phenylalanine.[1][2] In healthy individuals, it is efficiently cleared by the

kidneys. However, in patients with CKD, its accumulation in the bloodstream is associated with

increased mortality and cardiovascular risk.[3]

Below is a summary of the key quantitative data for p-Cresyl sulfate potassium.
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Property Value References

CAS Number 91978-69-7 [4][5]

Molecular Formula C₇H₇KO₄S [4][5]

Molecular Weight 226.3 g/mol [4][5]

Appearance White to off-white solid [4]

Solubility

DMSO (~1 mg/mL), DMF (~1

mg/mL), PBS (pH 7.2; ~10

mg/mL)

[4][6]

Storage -20°C [6][7]

In Vitro Concentration Range

(Cell-based assays)
0.125 mM - 500 µM [3][4]

In Vivo Dosage (Animal

models)

100 mg/kg/day (in drinking

water)
[4]

Cellular Mechanisms of Action: Signaling Pathways
p-Cresyl sulfate exerts its toxic effects on various cell types, including osteoblasts, renal tubular

cells, and vascular endothelial and smooth muscle cells, primarily through the induction of

oxidative stress and the activation of stress-activated protein kinase pathways.[3][8][9]

Oxidative Stress Induction via NADPH Oxidase
p-Cresyl sulfate has been shown to enhance the production of reactive oxygen species (ROS)

by activating NADPH oxidase.[8][9] This process is believed to be initiated by the intracellular

accumulation of p-Cresyl sulfate, facilitated by organic anion transporters (OATs).[8][10] The

subsequent increase in ROS contributes to cellular damage and the inflammatory response.[8]

[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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